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Introduction

3-Nitrooxypropanol (3-NOP), commercially known as Bovaer®, is a feed additive for
ruminants that significantly reduces enteric methane emissions, a potent greenhouse gas. Its
mode of action involves the specific inhibition of the methyl-coenzyme M reductase (MCR)
enzyme in methanogenic archaea in the rumen.[1] As with any feed additive, it is crucial to
assess its potential for residue transfer into animal-derived food products such as milk and
meat. This document provides detailed application notes and protocols for the measurement of
3-NOP and its primary metabolite, 3-nitrooxypropionic acid (NOPA), in these matrices.
Regulatory bodies have established that consumer exposure to 3-NOP and NOPA residues
from milk and edible tissues is well within the acceptable daily intake (ADI) and not a cause for
concern.[2]

Metabolic Pathway of 3-Nitrooxypropanol

In the rumen, 3-Nitrooxypropanol is metabolized to 1,3-propanediol. In plasma, the main
metabolite of 3-NOP is 3-nitrooxypropionic acid (NOPA). The primary mechanism of action for
reducing methane is the inhibition of the MCR enzyme by 3-NOP.

© 2025 BenchChem. All rights reserved. 1/3 Tech Support


https://www.benchchem.com/product/b8240637?utm_src=pdf-interest
https://www.benchchem.com/product/b8240637?utm_src=pdf-body
https://www.frontiersin.org/journals/animal-science/articles/10.3389/fanim.2021.641590/full
https://www.food.gov.uk/research/novel-and-non-traditional-foods-additives-and-processes/outcome-of-assessment-of-3-nitrooxypropanol-3-nop-as-a-feed-additive-for-all-ruminants-for-milk-production-and-reproduction?print=1
https://www.benchchem.com/product/b8240637?utm_src=pdf-body
https://www.benchchem.com/product/b8240637?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8240637?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

(3-Nitrooxypropanol (3-NOP))—

Absorbed jnto
A

\
A

Vetabolizes to Inhibits Metabolized to

Y A4 4

(Methanogenic Archaea) [3-Nitrooxypropionic Acid (NOPA))
l Contains
( \J

Catalyzes

Y

Sample Preparation

D o G ¢

Analytical Measurement Data Processing

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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